Cas no 137881-21-1 (1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane-4,7,10-triacetic acid)

• Product Name: 1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane-4,7,10-triacetic acid
• CAS No: 137881-21-1
• MF: C₁₈H₃₃N₅O₆
• MW: 415.484524488449
• CID: 1254921
• Update Time: 2024-08-04

1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane-4,7,10-triacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,13-Pentaazabicyclo[11.2.2]heptadecane-4,7,10-triacetic acid

• Inchi： 1S/C18H33N5O6/c24-16(25)13-21-7-5-19-1-2-20(4-3-19)6-8-22(14-17(26)27)10-12-23(11-9-21)15-18(28)29/h1-15H2,(H,24,25)(H,26,27)(H,28,29)
• InChI Key： RSZYOZNVFKQVHE-UHFFFAOYSA-N
• SMILES： N12CCN(CC1)CCN(CC(O)=O)CCN(CC(O)=O)CCN(CC(O)=O)CC2

Computed Properties

• Exact Mass: 415.24329

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 670.4±55.0 °C(Predicted)
• PSA: 128.1
• pka: 4.40±0.10(Predicted)